Cas no 51762-69-7 (9H-Thioxanthene-1-carboxylic acid, 9-oxo-)

9H-Thioxanthene-1-carboxylic acid, 9-oxo- structure
51762-69-7 structure
Product Name:9H-Thioxanthene-1-carboxylic acid, 9-oxo-
CAS No:51762-69-7
MF:C14H8O3S
MW:256.276522636414
CID:361490
PubChem ID:14597936
Update Time:2025-04-19

9H-Thioxanthene-1-carboxylic acid, 9-oxo- Chemical and Physical Properties

Names and Identifiers

    • 9H-Thioxanthene-1-carboxylic acid, 9-oxo-
    • 9-oxo-9H-Thioxanthene-1-carboxylic acid
    • 9-oxothioxanthene-1-carboxylic acid
    • DTXSID70562064
    • SCHEMBL2021523
    • 51762-69-7
    • A936509
    • XIAMGZGYOUIKGW-UHFFFAOYSA-N
    • Inchi: 1S/C14H8O3S/c15-13-8-4-1-2-6-10(8)18-11-7-3-5-9(12(11)13)14(16)17/h1-7H,(H,16,17)
    • InChI Key: XIAMGZGYOUIKGW-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(C2C(C(=O)O)=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 256.01944
  • Monoisotopic Mass: 256.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • PSA: 54.37
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